Cas no 25602-39-5 (N-Thiazol-2-yl-formamide)

• Product Name: N-Thiazol-2-yl-formamide
• CAS No: 25602-39-5
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 1109876
• PubChem ID: 3736156
• Update Time: 2025-11-06

N-Thiazol-2-yl-formamide Chemical and Physical Properties

Names and Identifiers

• N-2-thiazolyl-Formamide
• N-(1,3-thiazol-2-yl)formamide
• AKOS003615415
• N-(thiazol-2-yl)formamide
• POOAXOGRBVEUFA-UHFFFAOYSA-N
• 25602-39-5
• N-Thiazol-2-yl-formamide
• 1,3-thiazol-2-ylformamide
• DTXSID50395731
• thiazolyl formamide
• Formamide, N-2-thiazolyl-
• G11485
• SCHEMBL970110
• FORMAMIDE, N-2-THIAZOLYL

• Inchi： 1S/C4H4N2OS/c7-3-6-4-5-1-2-8-4/h1-3H,(H,5,6,7)
• InChI Key： POOAXOGRBVEUFA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC=O

Computed Properties

• Exact Mass: 128.00443393g/mol
• Monoisotopic Mass: 128.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 240.1±23.0 °C at 760 mmHg

N-Thiazol-2-yl-formamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-Thiazol-2-yl-formamide

Research Brief on N-Thiazol-2-yl-formamide (CAS: 25602-39-5): Recent Advances and Applications

N-Thiazol-2-yl-formamide (CAS: 25602-39-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of N-Thiazol-2-yl-formamide is its identification as a scaffold for designing novel inhibitors targeting bacterial enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial dihydrofolate reductase (DHFR), an essential enzyme for bacterial growth. The researchers utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, suggesting their potential as next-generation antibiotics.

In addition to its antimicrobial properties, N-Thiazol-2-yl-formamide has also been investigated for its anticancer potential. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, can selectively target cancer cell lines by disrupting mitochondrial function. The study employed high-throughput screening and proteomic analysis to identify the molecular mechanisms underlying its cytotoxic effects. These findings open new avenues for developing targeted therapies for resistant cancers.

Furthermore, the compound's role in chemical biology has been expanded through its use as a building block in the synthesis of heterocyclic compounds. A 2024 publication in Organic Letters detailed a novel synthetic route for N-Thiazol-2-yl-formamide derivatives, emphasizing their utility in constructing complex molecular architectures. The researchers highlighted the compound's versatility and compatibility with various reaction conditions, making it a valuable tool for medicinal chemists.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-Thiazol-2-yl-formamide-based compounds. Future research directions may include structural optimization to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapeutics.

In conclusion, N-Thiazol-2-yl-formamide (CAS: 25602-39-5) represents a versatile and promising scaffold in drug discovery. Its applications span antimicrobial and anticancer research, with recent studies underscoring its potential as a therapeutic agent. Continued exploration of its chemical and biological properties will likely yield further breakthroughs in the coming years.